Cas no 7649-92-5 (2-(4-Fluorobenzoyl)benzoic acid)

• Product Name: 2-(4-Fluorobenzoyl)benzoic acid
• CAS No: 7649-92-5
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD00002473
• CID: 568598
• PubChem ID: 82099
• Update Time: 2025-10-28

2-(4-Fluorobenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorobenzoyl)benzoic acid
• 2-(4-fluorobenzoyl)-benzoic acid
• 2-(4-fluorophenylcarbonyl)-benzoic acid
• 4'-Fluor-benzophenon-carbonsaeure-(2)
• 4-Fluorobenzophenone-2'-carboxylic acid
• o-(p-fluorobenzoyl)benzoic acid
• 2-(4-Fluorophenylcarbonyl)benzoic acid
• 2-(p-Fluorobenzoyl)benzoic acid
• NSC 111165
• SCHEMBL503678
• CHEMBL82115
• FJAZVXUPZQSZKI-UHFFFAOYSA-N
• 2-(4-Fluorophenyl)carbonylbenzoic Acid
• MFCD00002473
• WL3
• NS00046817
• VU0549337-1
• BDBM50129032
• F9995-0299
• 2-(4-Fluoro-benzoyl)-benzoic acid
• CCG-241973
• Oprea1_727821
• DTXSID40227294
• EN300-24482
• EINECS 231-604-4
• 7649-92-5
• CS-0038108
• Q27467307
• 2-(4-Fluorobenzoyl)benzoic acid, 97%
• A838725
• Maybridge1_003112
• Z111456674
• AKOS001423835
• NSC-111165
• W12929
• NSC111165
• HMS550F10
• TS-03386
• 2-[(4-fluorophenyl)carbonyl]benzoic acid
• FT-0636542
• 2-(4-Fluorobenzoyl)benzoicacid
• DB-019450
• DTXCID40149785

• MDL： MFCD00002473
• Inchi： 1S/C14H9FO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h1-8H,(H,17,18)
• InChI Key： FJAZVXUPZQSZKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 244.05400
• Monoisotopic Mass: 244.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: solid
• Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-140 °C (lit.)
• Boiling Point: 443.1°Cat760mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.599
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• PSA: 54.37000
• LogP: 2.75490
• Solubility: Not determined

2-(4-Fluorobenzoyl)benzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-(4-Fluorobenzoyl)benzoic acid

2-(4-Fluorobenzoyl)benzoic Acid: A Comprehensive Overview of CAS No. 7649-92-5

2-(4-Fluorobenzoyl)benzoic acid (CAS No. 7649-92-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4'-fluorobenzophenone-2-carboxylic acid, is characterized by its unique structure, which includes a fluoro-substituted benzoyl group and a carboxylic acid moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive compounds.

The chemical structure of 2-(4-Fluorobenzoyl)benzoic acid is represented by the formula C₁₄H₁₀FO₃. The presence of the fluorine atom in the para position of the benzoyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and synthesis. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in the development of effective pharmaceuticals.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2-(4-Fluorobenzoyl)benzoic acid. Research has shown that this compound exhibits anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Fluorobenzoyl)benzoic acid possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-Fluorobenzoyl)benzoic acid has also shown potential as an anti-cancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation. These findings suggest that 2-(4-Fluorobenzoyl)benzoic acid could be developed into a novel therapeutic agent for cancer treatment.

In addition to its biological activities, 2-(4-Fluorobenzoyl)benzoic acid has been explored for its anti-microbial properties. Research has shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes 2-(4-Fluorobenzoyl)benzoic acid a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The synthesis of 2-(4-Fluorobenzoyl)benzoic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the condensation of 4-fluorobenzoyl chloride with salicylic acid in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an electrophilic aromatic substitution mechanism, yielding high yields of the desired product. Other synthetic approaches include microwave-assisted synthesis and catalytic methods using metal complexes such as palladium or copper catalysts.

The physical properties of 2-(4-Fluorobenzoyl)benzoic acid, including its melting point (185-187°C), solubility in organic solvents, and stability under various conditions, have been well-characterized. These properties are important for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transportation.

In conclusion, 2-(4-Fluorobenzoyl)benzoic acid (CAS No. 7649-92-5) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, highlighting its significance in modern drug discovery efforts.